Cas no 2172446-39-6 (2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid
• CAS No: 2172446-39-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6592927
• PubChem ID: 165563566
• Update Time: 2025-05-18

2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid
• 2172446-39-6
• 2-[N-(butan-2-yl)-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• 2171420-27-0
• EN300-1545535
• 2-[N-(butan-2-yl)-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• EN300-1532747
• 2171356-53-7
• 2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• EN300-1532311

• Inchi： 1S/C26H30N2O5/c1-3-16(2)28(14-24(29)30)25(31)17-12-18(13-17)27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： INBJKGDEWZZOAW-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid

Introduction to 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic Acid (CAS No. 2172446-39-6)

2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid, a compound with the chemical identifier CAS No. 2172446-39-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its complex functional groups and stereochemistry, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The compound's name highlights several key structural features that are critical for understanding its chemical behavior and biological activity. The presence of a butan-2-yl side chain contributes to the molecule's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino functionality, a common strategy in peptide and protein drug development to enhance stability and facilitate controlled release.

The core of the molecule is the cyclobutylformamidoacetic acid moiety, which introduces both amide and carboxylic acid functionalities. These groups are well-known for their ability to engage in hydrogen bonding interactions, making them valuable for designing molecules with specific binding affinities to biological targets. The cyclobutyl ring further contributes to the molecule's rigidity, potentially influencing its conformational preferences and binding modes.

In recent years, there has been growing interest in the development of novel scaffolds that combine multiple pharmacophoric elements to enhance drug-like properties. The structure of 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid aligns with this trend, as it incorporates several distinct functional groups that can be tailored for specific biological activities. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis but also has potential applications in modulating enzyme activity or receptor binding.

The compound's potential relevance extends to various therapeutic areas. Its structural features suggest that it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune diseases. Additionally, the lipophilic nature of the butan-2-yl group could enhance membrane permeability, which is often desirable for central nervous system (CNS) drugs.

Recent studies have demonstrated the importance of molecular rigidity in drug design, particularly for small molecule inhibitors that require precise fitting into enzyme active sites. The cyclobutyl ring in 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid provides this rigidity while allowing for some conformational flexibility through the amide bond. This balance between rigidity and flexibility is crucial for achieving high binding affinity and selectivity.

The protective role of the Fmoc group is another area of interest. While traditionally used in peptide chemistry, there is emerging evidence suggesting that Fmoc derivatives can be incorporated into small molecules to modulate their pharmacokinetic properties or enhance their bioavailability. This concept has been explored in several recent publications, where Fmoc-functionalized compounds have shown promise as leads for new drugs.

The synthesis of 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the necessary carbon-carbon bonds efficiently.

In conclusion, 2-N-(butan-2-yl)-1-3-{((9H-fluoreninecarbonyl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid (CAS No. 2172446396) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a rich foundation for developing novel therapeutics with tailored biological activities. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.